4-(3-Hydroxypyrrolidin-1-yl)-3-nitrobenzoic acid
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves complex chemical processes. For instance, the synthesis of the compound “N-[4-(Chlorodifluoromethoxy)phenyl]-6-[(3R)-3-hydroxypyrrolidin-1-yl]-5-(1H-pyrazol-5-yl)pyridine-3-carboxamide” involves the use of less hazardous chemicals and/or reaction conditions, generating less waste and providing a reproducible process that is easier to handle on production scale .Scientific Research Applications
Tritium Labeling for Receptor Binding Studies
- Research Context : 4-Hydroxy-α-[p-(2-(N-pyrrolidinyl) ethoxy) phenyl]-α′-nitro-stilbene, a metabolite of the antiestrogen CI-628, was prepared in a tritium-labeled form for receptor binding studies. The process involved catalytic hydrogenolysis with tritium gas (Katzenellenbogen, Tatee, & Robertson, 1981).
Structural Insights and Stereochemistry
- Crystallography : A study on (2S,4R)-4-Hydroxyproline(4-nitrobenzoate) revealed significant insights into the crystal structure and stereochemistry, showing variations in bond lengths and angles, contributing to an understanding of hyperconjugative interactions (Pandey, Yap, & Zondlo, 2014).
Mechanism of Peroxynitrite Scavenging by Anthocyanins
- Biochemical Analysis : Research demonstrated that anthocyanins could inhibit the formation of nitrated tyrosine, identifying the reaction products as p-hydroxybenzoic acid and 4-hydroxy-3-nitrobenzoic acid. This highlighted the role of these compounds in protecting tyrosine from nitration (Tsuda, Kato, & Osawa, 2000).
Multi-Component Crystals and Hydrogen Bonding
- Crystallographic Study : Research on multi-component crystals involving substituted benzoic acids, including 3-nitrobenzoic acid, provided insights into the influence of chemical and structural factors on hydrogen bonding and proton transfer in solid-state chemistry (Seaton, Munshi, Williams, & Scowen, 2013).
Role in Influenza Virus Inhibition
- Pharmaceutical Application : A study of 4-(acetylamino)-3-hydroxy-5-nitrobenzoic acid, a designed inhibitor for the influenza virus neuraminidase protein, showcased its potential in medical applications. The crystal structure of this compound was analyzed for its inhibitory mechanism (Jedrzejas, Luo, Singh, Brouillette, & Air, 1995).
Cytotoxicity in Cancer Research
- Anticancer Potential : The synthesis and cytotoxicity assessment of 6-Pyrrolidinyl-2-(2-Substituted Phenyl)-4-Quinazolinones, derived from nitrobenzoic acid derivatives, highlighted the potential use of these compounds in anticancer drug development (Hour, Yang, Lien, Kuo, & Huang, 2007).
Crystal Structure Analysis
- Material Science : Studies on the crystal structures of compounds like 4-Aminopyridinium 4-nitrobenzoate 4-nitrobenzoic acid provided insights into intermolecular interactions and hydrogen bonding in crystal engineering (Quah, Jebas, & Fun, 2008).
Properties
IUPAC Name |
4-(3-hydroxypyrrolidin-1-yl)-3-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O5/c14-8-3-4-12(6-8)9-2-1-7(11(15)16)5-10(9)13(17)18/h1-2,5,8,14H,3-4,6H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTTNWFVMVDBLEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1O)C2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901237849 | |
Record name | 4-(3-Hydroxy-1-pyrrolidinyl)-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901237849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1220027-85-9 | |
Record name | 4-(3-Hydroxy-1-pyrrolidinyl)-3-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1220027-85-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(3-Hydroxy-1-pyrrolidinyl)-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901237849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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